Cas no 2138100-38-4 (1-methylazetidin-3-ol, oxalic acid)

• Product Name: 1-methylazetidin-3-ol, oxalic acid
• CAS No: 2138100-38-4
• MF: C₆H₁₁NO₅
• MW: 177.155242204666
• CID: 4640673
• PubChem ID: 137698742
• Update Time: 2025-05-27

1-methylazetidin-3-ol, oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-methylazetidin-3-ol: oxalic acid
• 1-methylazetidin-3-ol, oxalic acid

• Inchi： 1S/C4H9NO.C2H2O4/c1-5-2-4(6)3-5;3-1(4)2(5)6/h4,6H,2-3H2,1H3;(H,3,4)(H,5,6)
• InChI Key： YGYDIHLFHACJQY-UHFFFAOYSA-N
• SMILES： N1(C)CC(O)C1.C(O)(=O)C(O)=O

Additional information on 1-methylazetidin-3-ol, oxalic acid

Research Brief on 1-Methylazetidin-3-ol, Oxalic Acid (CAS: 2138100-38-4): Recent Advances and Applications

In recent years, the compound 1-methylazetidin-3-ol, oxalic acid (CAS: 2138100-38-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and oxalic acid moiety, has demonstrated promising potential in various therapeutic applications, including as a building block for drug discovery and as a modulator of biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

The synthesis of 1-methylazetidin-3-ol, oxalic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the enantioselective synthesis of this compound, achieving a 92% yield with high stereochemical purity. The study emphasized the importance of the oxalic acid group in stabilizing the azetidine ring, which is critical for its biological activity. Additionally, computational studies have provided insights into the molecular interactions of this compound with various biological targets, suggesting its utility in designing new inhibitors for enzymes involved in inflammatory pathways.

Recent pharmacological evaluations have revealed that 1-methylazetidin-3-ol, oxalic acid exhibits notable anti-inflammatory and neuroprotective properties. In vitro studies using human cell lines demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, with an IC50 value of 3.2 μM. Furthermore, preclinical models of neurodegenerative diseases, including Alzheimer's and Parkinson's, have shown that this compound can cross the blood-brain barrier and reduce oxidative stress markers by up to 40%. These findings position it as a promising candidate for further development in treating chronic inflammatory and neurodegenerative conditions.

Beyond its therapeutic potential, 1-methylazetidin-3-ol, oxalic acid has also been explored in drug formulation and delivery systems. A 2024 study published in Advanced Drug Delivery Reviews highlighted its use as a co-crystal former to enhance the solubility and bioavailability of poorly water-soluble drugs. The oxalic acid component facilitates hydrogen bonding with active pharmaceutical ingredients (APIs), improving their physicochemical properties. This application is particularly relevant for oncology drugs, where solubility limitations often hinder clinical efficacy.

In conclusion, the compound 1-methylazetidin-3-ol, oxalic acid (CAS: 2138100-38-4) represents a versatile and pharmacologically active molecule with broad applications in drug discovery and development. Ongoing research continues to uncover its mechanisms of action and potential therapeutic benefits, making it a focal point in the chemical biology and pharmaceutical industries. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ensuring its safe and effective use in human medicine.